ethyl 2-((4-(3-chloro-2-methylphenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[[4-(3-chloro-2-methylphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C22H23ClN4O4S/c1-4-31-20(28)13-32-22-26-25-19(27(22)18-7-5-6-17(23)14(18)2)12-24-21(29)15-8-10-16(30-3)11-9-15/h5-11H,4,12-13H2,1-3H3,(H,24,29)
• InChI Key: HTCLIAQITCJDBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=C(C(=CC=C2)Cl)C)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23ClN4O4S
• Molecular Weight: 475.0 g/mol

Description

Ethyl 2-((4-(3-chloro-2-methylphenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C22H23ClN4O4S and its molecular weight is 474.96. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-((4-(3-chloro-2-methylphenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-((4-(3-chloro-2-methylphenyl)-5-((4-methoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Structural Analysis One research focus is on the synthesis and characterization of triazole derivatives, such as ethyl 2-triazolyl-2-oxoacetate derivatives, which include functionalities similar to the compound . These studies often involve the exploration of π-hole tetrel bonding interactions, utilizing Hirshfeld surface analysis and DFT calculations to understand the influence of substituents on molecular interactions and stability (Ahmed et al., 2020). Such research provides foundational knowledge for the development of new compounds with tailored properties for specific applications.

Biological Activities and Potential Therapeutic Applications Another area of research involves the synthesis and biological evaluation of heterocyclic compounds derived from similar triazolylacetate structures. These compounds have been investigated for their potential lipase and α-glucosidase inhibitory activities, indicating potential therapeutic applications in treating diseases related to enzyme dysregulation (Bekircan et al., 2015). Such studies are crucial for the discovery of new drugs and therapeutic agents.

Material Science and Chemical Interactions Research on the synthesis and characterization of novel compounds often extends to material science, where the understanding of molecular interactions and stabilities can lead to the development of new materials with specific chemical, physical, or biological properties. Studies on the molecular stabilities, conformational analyses, and interactions of benzimidazole derivatives bearing triazole indicate their potential as EGFR inhibitors, showcasing the application of such compounds in designing anticancer agents (Karayel, 2021).